Cas no 1803819-42-2 (3,4-Dimethyl-2-fluorothiophenol)

• Product Name: 3,4-Dimethyl-2-fluorothiophenol
• CAS No: 1803819-42-2
• MF: C₈H₉FS
• MW: 156.220464468002
• CID: 4789332
• Update Time: 2023-08-17

3,4-Dimethyl-2-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-fluorothiophenol

• Inchi： 1S/C8H9FS/c1-5-3-4-7(10)8(9)6(5)2/h3-4,10H,1-2H3
• InChI Key： KZIWNYYSOQCASI-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 2.9
• Topological Polar Surface Area: 1